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Compound of Interest

Compound Name: Allyl formate

Cat. No.: B156743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of allyl formate, a significant organic

compound with applications in various chemical syntheses. This document outlines its chemical

structure, formula, and key physicochemical properties. Furthermore, it details an experimental

protocol for its synthesis and purification, along with modern analytical methods for its

characterization.

Chemical Structure and Formula
Allyl formate, also known as 2-propenyl formate, is the ester of allyl alcohol and formic acid.[1]

Its molecular structure consists of an allyl group attached to a formate group.

Molecular Formula: C₄H₆O₂[1]

SMILES: C=CCOC=O[1]

InChI Key: ZHHZHHSFKCANOC-UHFFFAOYSA-N[1]

The presence of both an alkene and an ester functional group makes allyl formate a versatile

building block in organic synthesis.
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A summary of the key physical and chemical properties of allyl formate is presented in the

tables below. This data is crucial for its handling, storage, and application in experimental

settings.

Table 1: General and Physical Properties of Allyl
Formate

Property Value Reference(s)

Molecular Weight 86.09 g/mol [1]

Appearance Colorless liquid [1][2]

Density 0.946 g/cm³ [3]

Boiling Point 83-85 °C at 760 mmHg [4]

Melting Point 9-10 °C [5]

Flash Point 6.11 °C (43.00 °F) TCC [4]

Solubility Soluble in water [1][2]

Vapor Pressure 72.2 mmHg at 25 °C [2]

Refractive Index 1.392 [5]

Table 2: Safety and Toxicity Data of Allyl Formate
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Data Point Value Reference(s)

Oral LD50 (Rat) 124 mg/kg [2][4]

Oral LD50 (Mouse) 96 mg/kg [4]

Inhalation LC50 (Rat) 980 mg/m³ [1][4]

Inhalation LC50 (Mouse) 610 mg/m³ [4]

Hazard Statements

Highly flammable liquid and

vapor. Toxic if swallowed.

Harmful in contact with skin.

Causes severe skin burns and

eye damage. Fatal if inhaled.

May cause respiratory

irritation.

[6]

Precautionary Statements

Keep away from heat, sparks,

open flames, and hot surfaces.

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Use only outdoors or in a well-

ventilated area.

[6]

Experimental Protocols
The following section details a common method for the synthesis and purification of allyl
formate. This procedure is adapted from established methods for the preparation of allyl

alcohol, where allyl formate is a key intermediate.[7][8]

Synthesis of Allyl Formate via Esterification
This method involves the direct esterification of allyl alcohol with formic acid.

Materials:

Allyl alcohol
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Formic acid (85%)

Anhydrous calcium chloride

Round-bottom flask

Distillation apparatus

Separatory funnel

Heating mantle

Procedure:

In a round-bottom flask equipped with a distillation apparatus, a mixture of glycerol and

formic acid can be heated to produce a crude mixture containing allyl alcohol and allyl
formate.[9][10]

Alternatively, for a more direct synthesis, allyl alcohol and a molar excess of formic acid are

refluxed. The progress of the reaction can be monitored by techniques such as thin-layer

chromatography.

Upon completion of the reaction, the mixture is allowed to cool to room temperature.

Purification of Allyl Formate
The crude product from the synthesis contains unreacted starting materials and byproducts.

The following purification steps are recommended.[5]

Procedure:

The crude reaction mixture is transferred to a separatory funnel.

The mixture is washed several times with small volumes of water to remove excess formic

acid and any unreacted allyl alcohol.[5]

The organic layer, which is the crude allyl formate, is separated.

The crude ester is dried over anhydrous calcium chloride.[5]
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The dried allyl formate is then purified by fractional distillation. The fraction boiling at 82-83

°C is collected as pure allyl formate.[5]

Analytical Characterization
To confirm the identity and purity of the synthesized allyl formate, several analytical

techniques can be employed.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying volatile compounds. The gas

chromatogram will show the retention time of allyl formate, and the mass spectrum will provide

its fragmentation pattern, which can be compared with a reference spectrum for confirmation.

[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR spectroscopy are essential for elucidating the molecular structure of allyl
formate. The chemical shifts, splitting patterns, and integration of the peaks in the ¹H NMR

spectrum, along with the chemical shifts in the ¹³C NMR spectrum, provide detailed information

about the connectivity of atoms in the molecule.[1][2]

Logical Relationships of Allyl Formate Properties
The following diagram illustrates the key properties and relationships of allyl formate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b156743?utm_src=pdf-body
https://www.benchchem.com/product/b156743?utm_src=pdf-body
http://www.sciencemadness.org/talk/viewthread.php?tid=6274
https://www.benchchem.com/product/b156743?utm_src=pdf-body
https://www.benchchem.com/product/b156743?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-Formate
https://www.benchchem.com/product/b156743?utm_src=pdf-body
https://www.benchchem.com/product/b156743?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1838-59-1_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-Formate
https://www.benchchem.com/product/b156743?utm_src=pdf-body
https://www.benchchem.com/product/b156743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Properties and Relationships of Allyl Formate

Chemical Structure
(C=CCOC=O)

Physicochemical Properties Analytical Methods

is characterized by

Formula: C₄H₆O₂

Safety & Toxicity Boiling Point: 83-85 °C

Synthesis
(Esterification)

yields

GC-MS NMR

Highly Toxic Highly Flammable

Click to download full resolution via product page

Caption: Key Properties and Relationships of Allyl Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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